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Compound of Interest

Compound Name: m-PEG12-2-methylacrylate

Cat. No.: B11825886

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dodecaethylene
Glycol Dimethacrylate (equivalent to m-PEG12-2-methylacrylate, with the methoxy group
replaced by a methacrylate group for crosslinking) as a crosslinking agent in the synthesis of
polymers, particularly hydrogels. Detailed protocols for polymer synthesis and characterization
are provided, along with data on the expected properties of the resulting materials. This
document is intended to serve as a guide for researchers in the fields of materials science,
drug delivery, and tissue engineering.

Introduction

Dodecaethylene glycol dimethacrylate is a hydrophilic crosslinking agent that can be used to
form three-dimensional polymer networks. Its poly(ethylene glycol) (PEG) backbone imparts
hydrophilicity and biocompatibility to the resulting polymers, making them particularly suitable
for biomedical applications. The two terminal methacrylate groups allow for facile
polymerization via free-radical initiation, most commonly through photopolymerization. The
relatively short PEG chain length (12 ethylene glycol repeat units) results in a high crosslink
density, leading to hydrogels with distinct mechanical and swelling properties compared to
those crosslinked with higher molecular weight PEG dimethacrylates.
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Polymers crosslinked with dodecaethylene glycol dimethacrylate are promising materials for a
variety of applications, including:

» Controlled Drug Delivery: The hydrogel matrix can encapsulate therapeutic agents, releasing
them in a sustained manner. The release kinetics can be tuned by altering the crosslinking
density and the overall polymer composition.[1]

o Tissue Engineering Scaffolds: The biocompatible and tunable nature of these hydrogels
makes them excellent candidates for creating scaffolds that support cell growth and tissue
regeneration.[2][3]

o Biomedical Adhesives and Sealants: The ability to polymerize in situ allows for the use of
these materials as biocompatible adhesives and sealants in surgical applications.

Physicochemical Properties of Dodecaethylene

Glycol Dimethacrylate

Property Value Reference
Molecular Formula C34H62016 (Calculated)
Molecular Weight ~750 g/mol (Calculated)

Colorless to pale yellow
Appearance ] o [4]
viscous liquid

N Soluble in water and common
Solubility ] General knowledge
organic solvents

Polymer Synthesis: Photopolymerization of
Hydrogels

Photopolymerization is a widely used method for the synthesis of hydrogels using
dimethacrylate crosslinkers due to its rapid curing times and spatial and temporal control.[2][5]
The process involves the use of a photoinitiator that generates free radicals upon exposure to
UV or visible light, which then initiate the polymerization of the methacrylate groups.
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Materials

o Dodecaethylene glycol dimethacrylate (crosslinker)

e Monomer (e.g., 2-hydroxyethyl methacrylate (HEMA), acrylic acid, etc.) - Optional, for co-
polymerization

» Photoinitiator (e.g., 2-hydroxy-2-methyl-1-phenyl-propan-1-one (Darocur 1173), Irgacure
2959)

e Solvent (e.g., deionized water, phosphate-buffered saline (PBS))

e UV light source (365 nm)

General Protocol for Hydrogel Synthesis

e Preparation of the Pre-polymer Solution:

o Dissolve the desired concentration of dodecaethylene glycol dimethacrylate (e.g., 10-50%
w/V) in the chosen solvent.

o If creating a co-polymer, add the desired amount of the co-monomer.

o Add the photoinitiator at a concentration of 0.05-1% (w/v) of the total monomer/crosslinker
weight.

o Vortex or sonicate the solution until all components are fully dissolved.
e Polymerization:

o Pipette the pre-polymer solution into a mold of the desired shape and dimensions (e.g.,
between two glass plates with a spacer).

o Expose the solution to UV light (e.g., 365 nm, 5-10 mW/cm?) for a sulfficient time to ensure
complete polymerization (typically 5-15 minutes). The exact time will depend on the
photoinitiator concentration and light intensity.

» Post-Polymerization Processing:
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o Carefully remove the hydrogel from the mold.

o To remove any unreacted components, swell the hydrogel in a large volume of solvent
(e.g., deionized water or PBS) for 24-48 hours, with several changes of the solvent.

o The hydrogel is now ready for characterization and use.

Characterization of Hydrogels

The properties of hydrogels crosslinked with dodecaethylene glycol dimethacrylate are highly
dependent on the polymer concentration. The following tables summarize the expected trends
in mechanical and swelling properties based on data from similar short-chain PEG
dimethacrylate systems.

Mechanical Properties

The mechanical properties of hydrogels, such as the compressive modulus, are critical for their
application, especially in tissue engineering where they should ideally match the stiffness of the
native tissue.[3]

Polymer Concentration Compressive Modulus
Reference
(wiv) (kPa)
10% 50 - 200 [3]
20% 400 - 800 [3]
30% 1000 - 1500 [3]
40% 1700 - 2500 [3]

Note: These values are estimates for hydrogels prepared with low molecular weight PEG
diacrylates and can vary based on the specific co-monomer used and the polymerization
conditions.

Swelling Properties

The swelling ratio of a hydrogel is a measure of its ability to absorb and retain water, which is
crucial for applications in drug delivery and as a scaffold for cell culture.[6]
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Polymer Concentration

(wiv) Swelling Ratio (q) Reference
wiv

10% 15 - 25 [6]

20% 8-15 [6]

30% 5-10 [6]

Note: The swelling ratio is calculated as the ratio of the weight of the swollen hydrogel to the
weight of the dry hydrogel. These values are illustrative and can be influenced by the solvent
and temperature.

Experimental Protocols

Protocol for Synthesis of Poly(HEMA) Hydrogel
Crosslinked with Dodecaethylene Glycol Dimethacrylate

This protocol describes the synthesis of a hydrogel composed of 2-hydroxyethyl methacrylate
(HEMA) as the primary monomer and dodecaethylene glycol dimethacrylate as the crosslinker.

Prepare the pre-polymer solution:

o In a glass vial, combine 800 uL of HEMA, 200 uL of dodecaethylene glycol dimethacrylate,
and 10 mg of Darocur 1173.

o Add 1 mL of deionized water and vortex until the solution is homogeneous.

Cast the hydrogel:

o Pipette the solution into a mold (e.g., a 1 mm thick silicone spacer between two glass
slides).

Photopolymerize:

o Expose the mold to a 365 nm UV lamp at an intensity of 10 mW/cm?2 for 10 minutes.

Purify the hydrogel:
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o Carefully disassemble the mold and place the hydrogel disc in a beaker with 100 mL of
deionized water.

o Stir gently for 24 hours, replacing the water every 8 hours to remove unreacted monomers
and initiator.

o Characterize the hydrogel:

o Proceed with mechanical testing and swelling studies as described below.

Protocol for Mechanical Testing (Unconfined
Compression)

e Sample Preparation:

o Cut cylindrical hydrogel samples of a defined diameter and height (e.g., 6 mm diameter, 2
mm height) using a biopsy punch.

o Ensure the top and bottom surfaces of the samples are parallel.
o Compression Testing:

o Use a universal testing machine equipped with a load cell appropriate for the expected
stiffness of the hydrogel (e.g., 10 N).

o Place the hydrated hydrogel sample on the lower platen.
o Apply a pre-load to ensure contact between the sample and the upper platen.
o Compress the sample at a constant strain rate (e.g., 1% of the sample height per second).
o Record the stress and strain data.
» Data Analysis:

o Plot the stress-strain curve.
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o The compressive modulus is determined from the slope of the initial linear region of the
curve (typically between 5% and 15% strain).

Protocol for Swelling Ratio Measurement

« Initial Weighing:
o After purification, blot the surface of the hydrogel sample to remove excess water.
o Weigh the swollen hydrogel (Ws).

e Drying:

o Lyophilize the hydrogel sample or dry it in a vacuum oven at 60°C until a constant weight
is achieved.

e Final Weighing:
o Weigh the dry hydrogel (Wd).
» Calculation:

o Calculate the swelling ratio (q) using the formula: g = Ws / Wd.
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Caption: Workflow for hydrogel synthesis and characterization.
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Caption: Free-radical photopolymerization mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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